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Compound of Interest

N-(2,3-dimethylphenyl)oxan-4-
Compound Name:
amine

Cat. No.: B13274588

Get Quote

CAS 1157009-91-0 | Medicinal Chemistry Building
Block[1][2][3][4]
Executive Summary

N-(2,3-dimethylphenyl)oxan-4-amine (also known as N-(2,3-dimethylphenyl)tetrahydro-2H-

pyran-4-amine) is a specialized secondary amine intermediate used primarily in the discovery
of small molecule kinase inhibitors.[1][2] It functions as a pharmacophore scaffold that
combines a lipophilic, sterically crowded aniline domain (2,3-dimethylphenyl) with a polar, non-
basic solubilizing group (tetrahydropyran).

This compound is frequently utilized in Structure-Activity Relationship (SAR) studies—
specifically as a "des-methoxy" analog in the optimization of FLT3 and AXL inhibitors (e.g.,
related to the Gilteritinib scaffold) to modulate metabolic stability and solubility without
introducing the basicity associated with morpholine or piperazine bioisosteres.[1][2]
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Key Parameter Data

CAS Number 1157009-91-0

IUPAC Name N-(2,3-dimethylphenyl)oxan-4-amine
Molecular Formula C13H19NO

Molecular Weight 205.30 g/mol

SMILES CC1=C(C)C(NC2CCcOCC2)=CC=C1

Core Application Kinase Inhibitor SAR, Solubility Modulation

Chemical Profile & Structural Logic

Physiochemical Properties

The utility of CAS 1157009-91-0 lies in its balance between the hydrophobic "anchor" of the
dimethylphenyl ring and the hydrophilic "tail" of the pyran ring.[1][2]
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. Significance in Drug
Property Value (Predicted) Desi
esign

Moderate lipophilicity; suitable
cLogP ~2.8-3.1 for oral bioavailability (Rule of
5 compliant).[1][2]

Low polar surface area
TPSA 21,26 A2 suggests high membrane
' permeability (CNS penetrant

potential).[2]

The aniline nitrogen is weakly
o basic, reducing the risk of
pKa (Conj. Acid) ~45-5.0 )
lysosomal trapping compared

to alkyl amines.[2]

Single NH donor for hinge
H-Bond Donors 1 binding or specific residue

interaction.

Low flexibility imposes a lower
Rotatable Bonds 2 entropic penalty upon protein
binding.[1][2]

Pharmacophore Analysis

2,3-Dimethylphenyl Motif: This moiety provides a "steric lock."[1][2] The ortho-methyl group
forces the aniline ring to twist out of coplanarity with the attached amine bond, often pre-
organizing the molecule for binding into hydrophobic pockets (e.g., the allosteric pocket of
MEK or the ATP-binding site of specific tyrosine kinases).[1][2]

Tetrahydropyran (THP) Ring: Acts as a bioisostere for cyclohexane (lowering LogP) and
morpholine (removing the basic nitrogen). This is critical for avoiding hERG channel
inhibition, which is often associated with basic amines in this position.[2]

Synthetic Methodology
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The most robust route to CAS 1157009-91-0 is the Reductive Amination of 2,3-dimethylaniline
with tetrahydro-4H-pyran-4-one.[1][2] This method is preferred over nucleophilic substitution
(SnAr) due to the weak nucleophilicity of the sterically hindered aniline.[2]

Reaction Scheme (Graphviz)

2,3-Dimethylaniline Condensation
(C8H11N) (-H20) T -
- Schiff Base Intermediate | Hydride Transfer N-(2,3-dimethylphenyl)oxan-4-amine
Condensation 1 K !
(-H20) : (In situ) | ‘ (CAS 1157009-91-0)
Tetrahydro-4H-pyran-4-one [ Suiinieini it
(C5H802) R :

Reducing Agent:
NaBH(OAc)3 or NaBH3CN

Solvent: DCE or DCM
Catalyst: AcOH

Click to download full resolution via product page

Figure 1: Reductive amination pathway utilizing Sodium Triacetoxyborohydride (STAB) for mild,
selective reduction.[1][2]

Detailed Protocol

Reagents:

2,3-Dimethylaniline (1.0 equiv)[1][2]

Tetrahydro-4H-pyran-4-one (1.1 equiv)[1][2]

Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[2]

Acetic Acid (AcOH) (1.0 equiv)[2]

1,2-Dichloroethane (DCE) or Dichloromethane (DCM)[1][2]

Step-by-Step Procedure:
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e Imine Formation: In a dry reaction vessel under N2 atmosphere, dissolve 2,3-dimethylaniline
(e.g., 10 mmol) and tetrahydro-4H-pyran-4-one (11 mmol) in anhydrous DCE (40 mL).

e Activation: Add Acetic Acid (10 mmol). Stir at room temperature for 30—-60 minutes to
promote imine formation. Note: The steric bulk of the 2,3-dimethyl group may slow this step;
mild heating (40°C) can accelerate it.[1][2]

o Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (15 mmol) portion-
wise over 20 minutes.

o Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours. Monitor
by LCMS for the consumption of the aniline (M+H = 122) and appearance of product (M+H =
206).[2]

e Quench: Quench with saturated aqueous NaHCOs solution. Stir vigorously for 15 minutes
until gas evolution ceases.

Purification & Isolation

Because the product is a secondary amine, it can be purified using an Acid-Base extraction
strategy, minimizing the need for chromatography.[2]
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Figure 2: Acid-Base workup strategy to isolate the amine product in high purity.

Characterization Data (Expected)

To validate the synthesis of CAS 1157009-91-0, the following spectral signatures should be
confirmed:

e 'H NMR (400 MHz, CDCls):

o Aromatic: ~6.5-7.1 ppm (m, 3H, Aromatic protons). Look for the specific splitting pattern of
a 1,2,3-trisubstituted benzene.
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[e]

Amine NH: ~3.5 ppm (br s, 1H).

o

Methine (CH-N): ~3.4-3.6 ppm (m, 1H, Pyran C4-H).[1][2]

[¢]

Ether (CH2-O): ~3.9-4.0 ppm (dt, 2H) and ~3.4 ppm (td, 2H). The distinct splitting of the
pyran ring is diagnostic.[1][2]

[¢]

Methyls: ~2.1-2.3 ppm (two singlets, 6H, Ar-CHs).

[¢]

Aliphatic (Pyran C3/C5): ~1.5-2.0 ppm (m, 4H).

e LC-MS:
o ESI+: [M+H]* = 206.15.[2]

o Purity: >95% required for biological assays.

Safety & Handling
o Hazard Identification: Like most anilines, this compound should be treated as a potential skin

sensitizer and irritant.[2]

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). Secondary amines can
oxidize slowly over time to form N-oxides or imines if exposed to air.[1][2]

o PPE: Nitrile gloves, safety goggles, and a fume hood are mandatory during synthesis and
handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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